![molecular formula C10H13NO2 B6145598 3-cyanobicyclo[3.2.1]octane-3-carboxylic acid CAS No. 2138332-65-5](/img/no-structure.png)
3-cyanobicyclo[3.2.1]octane-3-carboxylic acid
Overview
Description
3-cyanobicyclo[3.2.1]octane-3-carboxylic acid (3-CBA) is an organic compound with a unique structure and a wide range of potential applications in the scientific research and laboratory environment. 3-CBA is a cyclic compound composed of a six-membered ring with one nitrogen atom and one carboxylic acid group. This compound has been found to be useful in a variety of fields, including organic synthesis, drug discovery, and material science.
Mechanism of Action
The mechanism of action of 3-cyanobicyclo[3.2.1]octane-3-carboxylic acid is not fully understood. However, it is believed that the compound acts as a proton donor, donating a proton to the substrate and leading to the formation of a new product. Additionally, 3-cyanobicyclo[3.2.1]octane-3-carboxylic acid may act as a catalyst, accelerating the reaction rate of the substrate.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-cyanobicyclo[3.2.1]octane-3-carboxylic acid are not fully understood. However, it is believed that the compound may have an anti-inflammatory effect and may be involved in the regulation of cell growth and differentiation. Additionally, 3-cyanobicyclo[3.2.1]octane-3-carboxylic acid has been shown to inhibit the growth of certain bacteria and fungi, suggesting that it may have antimicrobial properties.
Advantages and Limitations for Lab Experiments
3-cyanobicyclo[3.2.1]octane-3-carboxylic acid has several advantages for lab experiments. It is relatively easy to synthesize, and it has a wide range of potential applications. Additionally, it is relatively stable and can be stored for long periods of time without degradation. However, 3-cyanobicyclo[3.2.1]octane-3-carboxylic acid also has several limitations. It is a highly reactive compound and can be hazardous if not handled properly. Additionally, it is a relatively expensive compound, making it difficult to obtain in large quantities.
Future Directions
The potential applications of 3-cyanobicyclo[3.2.1]octane-3-carboxylic acid are far-reaching. In the future, 3-cyanobicyclo[3.2.1]octane-3-carboxylic acid could be used in the synthesis of polymers and other materials, as well as in the development of new drugs and other therapeutic agents. Additionally, 3-cyanobicyclo[3.2.1]octane-3-carboxylic acid could be used in the synthesis of new organic compounds, such as amines and amides. Furthermore, 3-cyanobicyclo[3.2.1]octane-3-carboxylic acid could be used in the development of new catalysts for organic reactions. Finally, 3-cyanobicyclo[3.2.1]octane-3-carboxylic acid could be used in the development of new analytical techniques and methods for the detection and quantification of organic compounds.
Synthesis Methods
3-cyanobicyclo[3.2.1]octane-3-carboxylic acid can be synthesized through several methods. The most common method is the condensation of 3-chlorobenzaldehyde and β-bromo-γ-butyrolactone, followed by a reduction of the product with sodium borohydride. Another method involves the reaction of 3-nitrobenzaldehyde with ethyl cyanoacetate, followed by a reduction of the product with sodium borohydride.
Scientific Research Applications
3-cyanobicyclo[3.2.1]octane-3-carboxylic acid has been used in a variety of scientific research applications. It has been used as a starting material for the synthesis of various drug compounds, including anti-inflammatory drugs and antifungal agents. It has also been used as a building block for the synthesis of polymers and other materials. Additionally, 3-cyanobicyclo[3.2.1]octane-3-carboxylic acid has been used in the synthesis of other organic compounds, such as amines and amides.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-cyanobicyclo[3.2.1]octane-3-carboxylic acid involves the conversion of a starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "Cyclohexene", "Hydrogen cyanide", "Sodium hydroxide", "Sulfuric acid", "Sodium nitrite", "Sodium azide", "Sodium borohydride", "Acetic acid", "Chloroacetic acid", "Sodium hydroxide", "Sodium bicarbonate", "Methanol", "Ethanol", "Diethyl ether", "Water" ], "Reaction": [ "1. Cyclohexene is reacted with hydrogen cyanide in the presence of sulfuric acid to form 3-cyanocyclohexene.", "2. 3-Cyanocyclohexene is reacted with sodium azide in the presence of acetic acid to form 3-azidocyclohexene.", "3. 3-Azidocyclohexene is reduced with sodium borohydride in the presence of methanol to form 3-aminocyclohexene.", "4. 3-Aminocyclohexene is reacted with chloroacetic acid in the presence of sodium hydroxide to form 3-(carboxymethylamino)cyclohexene.", "5. 3-(Carboxymethylamino)cyclohexene is cyclized in the presence of sodium bicarbonate to form 3-cyanobicyclo[3.2.1]octane-3-carboxylic acid.", "6. The product is purified using a combination of ethanol and diethyl ether, followed by water." ] } | |
CAS RN |
2138332-65-5 |
Product Name |
3-cyanobicyclo[3.2.1]octane-3-carboxylic acid |
Molecular Formula |
C10H13NO2 |
Molecular Weight |
179.2 |
Purity |
95 |
Origin of Product |
United States |
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